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Compound of Interest

Compound Name: 4-Pyridinemethanol

Cat. No.: B147518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-pyridinemethanol
in agrochemical formulations. This document details its role as a key synthetic intermediate and

as a functional component in formulations, enhancing the efficacy of active ingredients.

Detailed experimental protocols and data presentation guidelines are provided for researchers

and professionals in the agrochemical sector.

Introduction
4-Pyridinemethanol, also known as 4-(hydroxymethyl)pyridine, is a versatile organic

compound widely utilized in the chemical and pharmaceutical industries.[1] In the agrochemical

sector, its significance stems from two primary applications: as a crucial building block in the

synthesis of various pyridine-based pesticides and as a component in formulations to improve

the solubility and stability of active ingredients.[1] Pyridine-based compounds are integral to a

wide range of fungicides, insecticides, and herbicides.[2][3]

Physicochemical Properties of 4-Pyridinemethanol
A thorough understanding of the physicochemical properties of 4-pyridinemethanol is
essential for its effective application in both synthesis and formulation.
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Property Value Reference(s)

CAS Number 586-95-8 [1]

Molecular Formula C6H7NO [1]

Molecular Weight 109.13 g/mol [1]

Appearance Pale yellow or brown solid [1]

Melting Point 52-56 °C [4][5]

Boiling Point 107-110 °C at 1 mmHg [4][5]

Water Solubility Soluble [4]

Purity ≥ 98.5% (GC) [1]

Application as a Synthesis Intermediate
4-Pyridinemethanol is a key precursor in the synthesis of a variety of agrochemicals,

particularly pyridine-based insecticides and herbicides.[6] The pyridine moiety is a common

scaffold in numerous effective agrochemicals, contributing to their biological activity and

selectivity.[6]

Synthesis of Pyridine-Based Insecticides
A significant application of pyridinemethanol derivatives is in the production of neonicotinoid

insecticides.[6] These insecticides function as agonists of the nicotinic acetylcholine receptors

in insects, leading to paralysis and death.[6] The general synthetic route involves the

chlorination of the hydroxymethyl group of a pyridine methanol derivative, followed by reaction

with an appropriate amine-containing moiety.[6]

Below is a generalized experimental workflow for the synthesis of a pyridine-based insecticide

intermediate.
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Synthesis of Pyridine-Based Insecticide Intermediate
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Caption: Workflow for synthesizing a pyridine-based insecticide.
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Application as a Formulation Component
Beyond its role in synthesis, 4-pyridinemethanol is utilized in agrochemical formulations to

enhance the efficacy of pesticides and herbicides by improving their solubility and stability.[1] It

can act as a co-solvent or an adjuvant, particularly in emulsifiable concentrate (EC) or soluble

liquid (SL) formulations. Adjuvants are crucial for improving the performance of the active

ingredient.[7]

Protocol for Enhancing Active Ingredient Solubility
This protocol outlines a general procedure for evaluating the effectiveness of 4-
pyridinemethanol as a co-solvent to enhance the solubility of a poorly water-soluble active

ingredient (AI) in an EC formulation.

Objective: To determine the concentration of 4-pyridinemethanol required to achieve a stable

solution of a given AI and to prepare a stable EC formulation.

Materials:

Active Ingredient (AI) (e.g., a poorly water-soluble fungicide or herbicide)

4-Pyridinemethanol

Primary solvent (e.g., Aromatic 200, cyclohexanone)

Emulsifier blend (e.g., a mix of anionic and non-ionic surfactants)

Standard hard water (342 ppm)

Glass vials with screw caps

Magnetic stirrer and stir bars

Analytical balance

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system for AI quantification
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Experimental Workflow:

EC Formulation and Testing Workflow
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Caption: Workflow for EC formulation and testing.
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Procedure:

Solubility Screening:

Prepare a series of solvent blends with varying ratios of the primary solvent and 4-
pyridinemethanol (e.g., 100:0, 90:10, 80:20, 70:30).

In separate vials, add a known excess amount of the AI to a fixed volume of each solvent

blend.

Agitate the vials at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium.

Centrifuge the samples to separate the undissolved AI.

Analyze the supernatant by HPLC to determine the concentration of the dissolved AI.

EC Formulation Preparation:

Based on the solubility data, select the optimal solvent blend.

In a beaker, dissolve the desired amount of AI in the selected solvent blend with gentle

stirring.

Add the emulsifier blend to the solution and mix until a homogenous solution is obtained.

Emulsion Stability Test:

Add a known volume of the prepared EC formulation (e.g., 5 mL) to a graduated cylinder

containing a fixed volume of standard hard water (e.g., 95 mL).

Invert the cylinder 10-20 times to form an emulsion.

Observe the emulsion for any signs of instability (e.g., creaming, sedimentation, oil

separation) at regular intervals (e.g., 30 minutes, 1 hour, 2 hours).

Accelerated Stability Study:
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Store a sealed sample of the EC formulation at an elevated temperature (e.g., 54°C) for

14 days.

After the storage period, allow the sample to return to room temperature.

Visually inspect the formulation for any changes in appearance (e.g., crystallization, phase

separation).

Repeat the emulsion stability test and analyze the AI content by HPLC to check for

degradation.

Data Presentation (Illustrative Example):

Solvent System
(Primary Solvent :
4-
Pyridinemethanol)

AI Solubility (g/L)
at 25°C

Emulsion Stability
(2 hours)

Post-Accelerated
Stability
(Appearance)

100 : 0 50.2 Significant Creaming Crystals Observed

90 : 10 85.5 Slight Creaming Clear, Homogenous

80 : 20 152.8 Stable Clear, Homogenous

70 : 30 165.1 Stable Clear, Homogenous

Mechanism of Action of Derived Active Ingredients
While 4-pyridinemethanol itself acts as a formulation aid, the active ingredients synthesized

from it have specific mechanisms of action. For instance, many pyridine-based insecticides

target the insect's nervous system.

The diagram below illustrates a simplified signaling pathway for a neonicotinoid insecticide

(derived from a pyridinemethanol precursor) at the nicotinic acetylcholine receptor (nAChR) in

an insect synapse.
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Insect Synaptic Transmission and Neonicotinoid Action
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Caption: Neonicotinoid action at the insect nAChR.

Conclusion
4-Pyridinemethanol is a valuable compound in the agrochemical industry, serving both as a

foundational element for the synthesis of potent active ingredients and as a functional excipient
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in formulations. Its ability to enhance the solubility and stability of active ingredients makes it a

key tool for developing effective and stable agrochemical products. The protocols outlined in

this document provide a framework for researchers to explore and optimize the use of 4-
pyridinemethanol in their formulation development efforts. Further research into novel

applications and synergistic effects with other formulation components is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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